(Z)-7-((benzyl(methyl)amino)methyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[benzyl(methyl)amino]methyl]-6-hydroxy-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C23H20N2O3/c1-25(14-16-6-3-2-4-7-16)15-19-20(26)10-9-18-22(27)21(28-23(18)19)12-17-8-5-11-24-13-17/h2-13,26H,14-15H2,1H3/b21-12-
• InChI Key: SZFZDBMNGLIXNL-MTJSOVHGSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=C(C=CC3=C2OC(=CC4=CN=CC=C4)C3=O)O
• Isomeric SMILES: CN(CC1=CC=CC=C1)CC2=C(C=CC3=C2O/C(=C\C4=CN=CC=C4)/C3=O)O
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

(Z)-7-((benzyl(methyl)amino)methyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H20N2O3 and its molecular weight is 372.424. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Imaging and Biological Applications Compounds similar to the queried chemical have been explored for their fluorescent properties and potential in biological imaging. For instance, fluorescein-based dyes with pyridyl-amine-pyrrole groups have demonstrated significant utility in zinc(II) sensing, showcasing their relevance in biological contexts, including in vivo imaging. These findings underscore the broader potential of benzofuran and pyridine derivatives in fluorescent probes for bioimaging applications (Nolan et al., 2006).

Catalysis and Synthetic Chemistry The catalytic properties of zinc complexes with nitrogen ligands, akin to those in the queried structure, have been highlighted. Such complexes have been utilized in aldol reactions, indicating the potential of these compounds in catalysis and organic synthesis. These findings suggest that the chemical framework of interest may have implications in the development of new catalysts for synthetic chemistry applications (Darbre et al., 2002).

Coordination Polymers and Environmental Applications Research has also been conducted on coordination polymers involving zinc(II) and ligands that resemble parts of the queried compound. These studies have explored the use of such polymers in the photodegradation of organic dyes, indicating the potential environmental applications of similar compounds in water purification and treatment technologies (Liu et al., 2016).